Cas no 3555-86-0 (2,4,6-Trihydroxybenzophenone)

• Product Name: 2,4,6-Trihydroxybenzophenone
• CAS No: 3555-86-0
• MF: C₁₃H₁₀O₄
• MW: 230.216104030609
• CID: 313928
• PubChem ID: 77093
• Update Time: 2025-04-24

2,4,6-Trihydroxybenzophenone Chemical and Physical Properties

Names and Identifiers

• Methanone,phenyl(2,4,6-trihydroxyphenyl)-
• phenyl-(2,4,6-trihydroxyphenyl)methanone
• 2,4,6-Trihydroxybenzophenone
• 2-benzoylphloroglucinol
• benzoyl phloroglucinole
• benzoylphloroglucinol
• phenyl(2,4,6-trihydroxyphenyl)methanone
• phlorbenzophenone
• PHLOROBENZOPHENONE
• Phenyl(2,4,6-trihydroxyphenyl)-methanone
• CPEXFJVZFNYXGU-UHFFFAOYSA-N
• Methanone, phenyl(2,4,6-trihydroxyphenyl)-
• SCHEMBL353943
• NS00029874
• CHEBI:28233
• C06356
• BDBM234398
• 2-benzoylbenzene-1,3,5-triol
• EINECS 222-615-5
• FT-0715806
• Q27103573
• 3555-86-0
• DTXSID0063072
• phenyl-(2,4,6-trihydroxy-phenyl)-methanone

• Inchi： 1S/C13H10O4/c14-9-6-10(15)12(11(16)7-9)13(17)8-4-2-1-3-5-8/h1-7,14-16H
• InChI Key： CPEXFJVZFNYXGU-UHFFFAOYSA-N
• SMILES： OC1C=C(C=C(C=1C(C1C=CC=CC=1)=O)O)O

Computed Properties

• Exact Mass: 230.05800
• Monoisotopic Mass: 230.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.8A^2
• XLogP3: 2.8

Experimental Properties

• Density: 1.2683 (rough estimate)
• Boiling Point: 332.2°C (rough estimate)
• Flash Point: 213.7°C
• Refractive Index: 1.4977 (estimate)
• PSA: 77.76000
• LogP: 2.03440

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 2,4,6-Trihydroxybenzophenone

Methanone, Phenyl(2,4,6-Trihydroxyphenyl) - A Comprehensive Overview

Methanone, Phenyl(2,4,6-Trihydroxyphenyl), also known by its CAS number 3555-86-0, is a compound of significant interest in various scientific and industrial applications. This compound is characterized by its unique chemical structure, which includes a phenyl group attached to a methanone moiety. The presence of hydroxyl groups at the 2, 4, and 6 positions of the phenyl ring imparts distinctive chemical properties and reactivity. Recent studies have highlighted its potential in fields such as pharmaceuticals, agrochemicals, and advanced materials.

The chemical structure of Methanone, Phenyl(2,4,6-Trihydroxyphenyl) plays a pivotal role in determining its physical and chemical properties. The hydroxyl groups on the phenyl ring contribute to hydrogen bonding capabilities, making the compound highly soluble in polar solvents. This property is advantageous in applications where solubility is critical, such as in drug delivery systems. Furthermore, the methanone group introduces electrophilic characteristics, making the compound reactive towards nucleophilic attacks. This reactivity has been exploited in various organic synthesis reactions.

Recent research has focused on the biological activity of Methanone, Phenyl(2,4,6-Trihydroxyphenyl). Studies have shown that this compound exhibits significant antioxidant properties due to the presence of multiple hydroxyl groups. Antioxidants are crucial in preventing oxidative stress-related diseases such as cancer and neurodegenerative disorders. Additionally, the compound has demonstrated potential as a precursor for synthesizing bioactive molecules with enhanced pharmacokinetic profiles.

In the context of environmental science, Methanone, Phenyl(2,4,6-Trihydroxyphenyl) has been investigated for its role in catalytic processes. Its ability to act as a ligand in metal-catalyzed reactions has opened new avenues for green chemistry. Researchers have reported improved catalytic efficiency when this compound is used as a coordinating agent in transition metal complexes. This finding aligns with the growing demand for sustainable chemical processes that minimize waste and energy consumption.

The synthesis of Methanone, Phenyl(2,4,6-Trihydroxyphenyl) involves a multi-step process that typically starts with benzene derivatives. The introduction of hydroxyl groups at specific positions requires precise control over reaction conditions to ensure regioselectivity. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound. These methods include the use of transition metal catalysts and microwave-assisted synthesis techniques.

From an industrial perspective, Methanone derivatives are valuable intermediates in the production of specialty chemicals. The ability to modify the substituents on the phenyl ring allows for fine-tuning of physical and chemical properties according to specific application needs. For instance, variations in substituent electron-donating or withdrawing effects can influence solubility or reactivity.

In conclusion,Methanone,Phenyl(2,4,6-trihydroxyphenyl) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure provides a foundation for exploring new synthetic pathways and functional materials. As research continues to uncover its potential uses,CAS No 3555-86-0 will likely play an increasingly important role in advancing scientific innovation.